Cas no 77-84-9 (2-Ethyl-2-methyl-1,3-propanediol)

• Product Name: 2-Ethyl-2-methyl-1,3-propanediol
• CAS No: 77-84-9
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• MDL: MFCD00004693
• CID: 564049
• PubChem ID: 87569668
• Update Time: 2025-04-19

2-Ethyl-2-methyl-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-ethyl-2-methyl-
• 2-Ethyl-2-methyl-1,3-propanediol
• 2-Ethyl-2-methylpropane-1,3-diol
• 2-METHYL-2-ETHYL-1 3-PROPANEDIOL
• 2,2-dimethylol butane
• 2,2-ethylmethyl-1,3-propane diol
• 2-Aethyl-2-methyl-propan-1,3-diol
• 2-ethyl-2-methyl-propane-1,3-diol
• 2-METHYL-2-ETHYLPROPANE-1,3-DIOL
• 2,2-Bis(hydroxymethyl)butane
• NSC 35408
• 2-Methyl-2-ethyl-1,3-propanediol
• 6TRA28C44U
• VNAWKNVDKFZFSU-UHFFFAOYSA-N
• 1,3-Propanediol, 2-ethyl-2-methyl-
• NSC35408
• 2-ethyl-2-methyl1,3-propanediol
• 2-methyl-2-ethyl-propane-1,3-diol
• 2-ethyl-2-methyl-propane-1,

• MDL： MFCD00004693
• Inchi： 1S/C6H14O2/c1-3-6(2,4-7)5-8/h7-8H,3-5H2,1-2H3
• InChI Key： VNAWKNVDKFZFSU-UHFFFAOYSA-N
• SMILES： OCC(C)(CO)CC

Computed Properties

• Exact Mass: 118.09900
• Monoisotopic Mass: 118.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 57.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Uncertain.
• Density: 0.963±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 41.0 to 44.0 deg-C
• Boiling Point: 225.8 ºC
• Flash Point: 96.1±13.0 ºC,
• Refractive Index: 1.4452 (estimate)
• Solubility: Dissolution (47 g/l) (25 º C),
• Water Partition Coefficient: almost transparency
• PSA: 40.46000
• LogP: 0.38730
• Solubility: Uncertain.

2-Ethyl-2-methyl-1,3-propanediol Security Information

• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols